BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: O-Acetyl-L-
serine Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: O-Acetyl-L-serine hydrochloride

Cat. No.: B613005

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-Acetyl-L-serine hydrochloride is a serine derivative that serves as a crucial intermediate in
the biosynthesis of cysteine in bacteria and plants.[1][2] It is widely utilized in biochemical
research and pharmaceutical development.[3] Its applications extend to neuroscience
research, where it is used in studies concerning neurotransmitter synthesis and regulation, and
as a substrate for identifying and characterizing enzymes like O-acetyl-L-serine(thiol)lyase
(OASTL) involved in cysteine biosynthesis.[3][4] In cell culture, it can be a component of media
to support the growth of various cell lines.[3]

Physicochemical Properties

A summary of the key quantitative data for O-Acetyl-L-serine hydrochloride is provided
below for easy reference.
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Property Value References

Molecular Formula CsHoNO4-HCI [31[5]

Molecular Weight 183.59 g/mol [31[5]

Appearance White to off-white solid/powder  [3][6]

Purity >98% [31[6]

Melting Point 163 °C [6][7]
Solubility

The solubility of O-Acetyl-L-serine hydrochloride can vary depending on the solvent and
preparation conditions. The following table summarizes reported solubility data. It is
recommended to use fresh, high-purity solvents, as moisture can affect solubility, particularly in
DMSO.[1]

Solvent Reported Solubility Notes

Water 37 mg/mL (201.53 mM)

May require sonication to fully
50 mg/mL (339.84 mM) ]
dissolve.[8]

Requires sonication and
DMSO 6.25 mg/mL (42.48 mM) ]
warming to 60°C.[8]

Use of fresh, moisture-free

37 mg/mL (201.53 mM) )
DMSO is recommended.[1]

Soluble, resulting in an almost
Ethanol 37 mg/mL (201.53 mM) i
transparent solution.[7]

Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution
(e.g., 100 mM)
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This protocol describes the preparation of a 100 mM aqueous stock solution of O-Acetyl-L-
serine hydrochloride.

Materials:

e O-Acetyl-L-serine hydrochloride (MW: 183.59 g/mol )
» Nuclease-free water

 Sterile conical tubes (e.g., 15 mL or 50 mL)

e \Vortex mixer

e Sonicator (optional)

 Sterile syringe filter (0.22 um)

 Sterile microcentrifuge tubes for aliquots

Procedure:

o Calculate the required mass: To prepare 10 mL of a 100 mM stock solution, calculate the
mass of O-Acetyl-L-serine hydrochloride needed:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) = 0.1 mol/L x 0.01 L x 183.59 g/mol = 0.18359 g (or 183.59 mg)

o Weigh the compound: Accurately weigh 183.59 mg of O-Acetyl-L-serine hydrochloride
powder and transfer it to a sterile 15 mL conical tube.

o Add solvent: Add 8-9 mL of nuclease-free water to the conical tube.

o Dissolve: Tightly cap the tube and vortex thoroughly. If the compound does not fully dissolve,
sonicate the solution in a water bath for 5-10 minutes. Gentle warming (up to 37°C) can also
aid dissolution.
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e Adjust volume: Once fully dissolved, add nuclease-free water to reach a final volume of 10
mL.

 Sterilization: Sterilize the stock solution by passing it through a 0.22 pum syringe filter into a
new sterile conical tube. This is particularly important for cell culture applications.[8]

 Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes
(e.g., 100 pL or 1 mL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw
cycles which can degrade the compound.[8]

Storage of Stock Solutions

Proper storage is critical to maintain the stability and activity of O-Acetyl-L-serine
hydrochloride stock solutions.

Storage Temperature Duration References
-20°C Up to 1 year [8]
-80°C Up to 2 years [8]

Note: Always store aliquots in tightly sealed containers to prevent evaporation and
contamination. For in vivo experiments, it is recommended to prepare fresh solutions on the
day of use.[8]

Visualizations
Signaling Pathway: Cysteine Biosynthesis

O-Acetyl-L-serine is a key intermediate in the synthesis of cysteine from serine. The pathway
involves the acetylation of serine to form O-acetylserine, which then reacts with sulfide to
produce cysteine.
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Simplified Cysteine Biosynthesis Pathway
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Caption: Simplified pathway of L-cysteine biosynthesis.

Experimental Workflow: Stock Solution Preparation

The following diagram outlines the general workflow for preparing a sterile stock solution of O-
Acetyl-L-serine hydrochloride.
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Workflow for O-Acetyl-L-serine Hydrochloride Stock Solution Preparation
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Caption: Experimental workflow for stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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